Cas no 33105-11-2 ((E)-Methyl 3-bromo-2-methyl-3-phenylacrylate)

• Product Name: (E)-Methyl 3-bromo-2-methyl-3-phenylacrylate
• CAS No: 33105-11-2
• MF: C₁₁H₁₁BrO₂
• MW: 255.107842683792
• CID: 5041395
• PubChem ID: 146013009
• Update Time: 2025-10-17

(E)-Methyl 3-bromo-2-methyl-3-phenylacrylate Chemical and Physical Properties

Names and Identifiers

• (E)-Methyl 3-bromo-2-methyl-3-phenylacrylate
• BS-16885
• AKOS037649167
• 33105-11-2
• CS-0162249
• methyl (E)-3-bromo-2-methyl-3-phenylprop-2-enoate
• (E)-Methyl3-bromo-2-methyl-3-phenylacrylate

• Inchi： 1S/C11H11BrO2/c1-8(11(13)14-2)10(12)9-6-4-3-5-7-9/h3-7H,1-2H3/b10-8+
• InChI Key： FIOYGBYNTPFQMG-CSKARUKUSA-N
• SMILES： Br/C(=C(/C(=O)OC)\C)/C1C=CC=CC=1

Computed Properties

• Exact Mass: 253.99424g/mol
• Monoisotopic Mass: 253.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3

Additional information on (E)-Methyl 3-bromo-2-methyl-3-phenylacrylate

Introduction to (E)-Methyl 3-bromo-2-methyl-3-phenylacrylate (CAS No. 33105-11-2)

(E)-Methyl 3-bromo-2-methyl-3-phenylacrylate (CAS No. 33105-11-2) is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, which include a bromo group, a methyl group, and a phenyl group attached to an acrylate moiety. These functional groups contribute to its reactivity and potential for diverse chemical transformations.

The molecular formula of (E)-Methyl 3-bromo-2-methyl-3-phenylacrylate is C₁₁H₁₁BrO₂, and its molecular weight is approximately 247.10 g/mol. The compound exists as a colorless to pale yellow liquid at room temperature and has a characteristic odor. Its physical and chemical properties, such as solubility, melting point, and boiling point, make it suitable for various synthetic processes and analytical techniques.

In recent years, (E)-Methyl 3-bromo-2-methyl-3-phenylacrylate has gained attention in the scientific community due to its potential in the development of novel pharmaceuticals and advanced materials. One of the key areas of research involves its use as an intermediate in the synthesis of bioactive compounds. For instance, studies have shown that this compound can serve as a building block for the preparation of anti-inflammatory agents, anticancer drugs, and other therapeutic molecules.

A notable example of its application in pharmaceutical research is its role in the synthesis of selective serotonin reuptake inhibitors (SSRIs). SSRIs are widely used to treat depression and anxiety disorders. The bromo group in (E)-Methyl 3-bromo-2-methyl-3-phenylacrylate can be selectively substituted with various functional groups to generate compounds with enhanced pharmacological properties. This flexibility makes it an attractive starting material for medicinal chemists.

Beyond pharmaceuticals, (E)-Methyl 3-bromo-2-methyl-3-phenylacrylate has also found applications in the field of materials science. Its reactivity and structural diversity allow it to be incorporated into polymers and other advanced materials with tailored properties. For example, researchers have explored its use in the development of polymer-based coatings with improved adhesion and durability. These coatings have potential applications in industries such as automotive, aerospace, and electronics.

The synthesis of (E)-Methyl 3-bromo-2-methyl-3-phenylacrylate typically involves several steps, including the condensation of benzaldehyde with methyl acetoacetate followed by bromination. The E-isomer can be selectively obtained through careful control of reaction conditions such as temperature, solvent, and catalyst choice. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and minimizing the use of hazardous reagents.

Safety considerations are crucial when handling (E)-Methyl 3-bromo-2-methyl-3-phenylacrylate. While it is not classified as a hazardous substance under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats. Additionally, it is important to store the compound in a well-ventilated area away from heat sources and incompatible materials.

In conclusion, (E)-Methyl 3-bromo-2-methyl-3-phenylacrylate (CAS No. 33105-11-2) is a valuable compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique structural features and reactivity make it an essential building block for the development of novel compounds with diverse functionalities. Ongoing research continues to uncover new applications and improve synthetic methods for this versatile molecule.